Cas no 1738-69-8 (benzyl (2S)-2-amino-4-methylpentanoate)

• Product name: benzyl (2S)-2-amino-4-methylpentanoate
• CAS No: 1738-69-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 209784
• PubChem ID: 6451313

benzyl (2S)-2-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl L-leucinate
• benzyl leucinate
• Leucine benzyl
• Einecs 217-093-0
• L-Leucine benzyl ester
• L-Leucine, phenylMethyl ester
• benzyl (2S)-2-amino-4-methylpentanoate
• leucine benzyl ester
• (L)-leucine benzyl ester
• Leucine, phenylmethyl ester
• LeuOBzl
• (S)-Benzyl2-amino-4-methylpentanoate
• (S)-Benzyl 2-amino-4-methylpentanoate
• Leu-OBzl
• PD196391
• SCHEMBL355730
• MBRRYUQWSOODEO-LBPRGKRZSA-N
• AKOS010368062
• L-Leucine benzylester
• EN300-121672
• H-Leu-OBn
• Leu-OBn
• 1738-69-8
• H-Leu-OBzl
• CS-0356447
• (S)-2-amino-4-methyl-pentanoic acid benzyl ester
• H-L-Leu-OBzl
• NS00082222
• CHEMBL5307238

• Inchi： InChI=1S/C13H19NO2/c1-10(2)8-12(14)13(15)16-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9,14H2,1-2H3
• InChI Key： MBRRYUQWSOODEO-UHFFFAOYSA-N
• SMILES： NC(C(OCC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.04
• Melting Point: 135-145 °C
• Boiling Point: 302.5°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.515
• PSA: 52.32000
• LogP: 2.80350

benzyl (2S)-2-amino-4-methylpentanoate Security Information

benzyl (2S)-2-amino-4-methylpentanoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl (2S)-2-amino-4-methylpentanoate

Benzyl L-leucinate (CAS No. 1738-69-8): A Comprehensive Guide to Its Properties and Applications

Benzyl L-leucinate (CAS No. 1738-69-8) is a specialized amino acid derivative that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and biochemical research. This compound, derived from L-leucine, is widely recognized for its role as a building block in peptide synthesis and its potential applications in drug development. In this article, we delve into the chemical properties, synthesis methods, and diverse applications of Benzyl L-leucinate, while also addressing common queries and trending topics in the scientific community.

The molecular formula of Benzyl L-leucinate is C₁₃H₁₉NO₂, and it is classified as an ester of L-leucine. Its unique structure, featuring a benzyl group attached to the carboxylate moiety of L-leucine, makes it a valuable intermediate in organic synthesis. Researchers often utilize this compound for its ability to protect the carboxyl group during peptide coupling reactions, a critical step in the production of complex peptides and proteins. The growing demand for peptide-based therapeutics has further amplified the importance of Benzyl L-leucinate in modern medicine.

One of the most frequently asked questions about Benzyl L-leucinate is its solubility and stability under various conditions. This compound is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but exhibits limited solubility in water. Its stability is influenced by factors like pH, temperature, and exposure to light, making proper storage conditions essential for maintaining its integrity. These properties are crucial for researchers working on drug formulation and bioconjugation techniques.

In the pharmaceutical industry, Benzyl L-leucinate plays a pivotal role in the synthesis of peptide drugs and prodrugs. Its application extends to the development of treatments for metabolic disorders, immune system modulation, and even anti-aging formulations. The latter has become a hot topic in recent years, as the search for effective cosmeceutical ingredients continues to grow. The compound's ability to influence skin barrier function and collagen production has made it a subject of interest in dermatological research.

Another emerging application of Benzyl L-leucinate is in the field of nutraceuticals and sports nutrition. As athletes and fitness enthusiasts increasingly focus on muscle recovery and performance enhancement, the demand for amino acid derivatives like this one has surged. Its potential role in supporting muscle protein synthesis aligns with current trends in personalized nutrition and performance supplements.

The synthesis of Benzyl L-leucinate typically involves the esterification of L-leucine with benzyl alcohol under controlled conditions. This process requires careful monitoring to ensure high yield and purity, as impurities can significantly impact its performance in downstream applications. Recent advancements in green chemistry have led to more sustainable production methods, addressing environmental concerns while maintaining product quality.

Quality control is paramount when working with Benzyl L-leucinate, particularly for pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. These quality assurance measures are critical for ensuring the compound's suitability in sensitive applications like drug development and clinical research.

From a market perspective, the global demand for Benzyl L-leucinate has shown steady growth, driven by expanding applications in biotechnology and pharmaceutical manufacturing. The compound's versatility as a chiral building block has made it particularly valuable in asymmetric synthesis, where enantiomeric purity is essential. This aligns with the pharmaceutical industry's increasing focus on stereoselective synthesis and targeted drug delivery systems.

For researchers considering Benzyl L-leucinate for their projects, it's important to note that proper handling and storage are crucial. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed. The compound should be stored in a cool, dry place, protected from moisture and direct sunlight to maintain its stability over time.

Looking ahead, the future of Benzyl L-leucinate appears promising, with ongoing research exploring its potential in novel drug delivery systems and biomaterials. As the scientific community continues to uncover new applications for this versatile compound, its role in advancing biomedical research and therapeutic development is likely to expand further. Whether you're a synthetic chemist, formulation scientist, or researcher in life sciences, understanding the properties and applications of Benzyl L-leucinate can provide valuable insights for your work.